4-Propan-2-Ylsulfanyl-1-Propyl-6,7-Dihydro-5~{h}-Cyclopenta[d]pyrimidin-2-One
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Overview
Description
4-Propan-2-Ylsulfanyl-1-Propyl-6,7-Dihydro-5H-Cyclopenta[d]pyrimidin-2-One (Chemical Formula: C13H20N2OS) is a fascinating compound with potential applications in various fields. Let’s explore its synthesis, properties, and uses.
Preparation Methods
The synthesis of this compound involves a multicomponent condensation process. Here’s how it’s prepared:
-
Starting Materials
- Malononitrile (1)
- Hydrogen sulfide (2)
- Aldehydes (3a–g)
- 1-(Cyclopent-1-en-1-yl)pyrrolidine (4)
- Alkylating agents (5a–h)
- Et3N
-
Reaction Steps
- Cyanothioacetamide (6) initially forms and undergoes Knoevenagel condensation with aldehydes (3a–g).
- The resulting alkenes (7) react via Stork alkylation with enamine (4).
- The adducts (8) then undergo intramolecular cyclotransamination, forming salts (9) with the target bicyclic cyclopenta[d]pyrimidine structure.
Chemical Reactions Analysis
Reactions: This compound can participate in various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions: Specific reagents depend on the desired transformation, but typical conditions involve organic solvents, catalysts, and temperature control.
Major Products: The products formed vary based on the specific reaction.
Scientific Research Applications
Chemistry: Used as a building block for more complex molecules.
Biology and Medicine: Investigated for potential biological activities (e.g., hypoglycemic effects, calcium channel antagonism, fluorescent probes, and protein kinase inhibition).
Industry: May find applications in drug development or materials science.
Mechanism of Action
- The exact mechanism remains an active area of research. It likely interacts with specific molecular targets or pathways, influencing cellular processes.
Comparison with Similar Compounds
Uniqueness: Highlight its distinct features compared to other cyclopenta[d]pyrimidines.
Similar Compounds: Explore related structures and their properties.
Properties
Molecular Formula |
C13H20N2OS |
---|---|
Molecular Weight |
252.38 g/mol |
IUPAC Name |
4-propan-2-ylsulfanyl-1-propyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one |
InChI |
InChI=1S/C13H20N2OS/c1-4-8-15-11-7-5-6-10(11)12(14-13(15)16)17-9(2)3/h9H,4-8H2,1-3H3 |
InChI Key |
KUWKRQXLULNLGL-UHFFFAOYSA-N |
Canonical SMILES |
CCCN1C2=C(CCC2)C(=NC1=O)SC(C)C |
Origin of Product |
United States |
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